2-Bromo-4-(2,2,2-trifluoroacetamido)benzene-1-sulfonyl chloride

• Molecular Formula: C8H4BrClF3NO3S
• Molecular Weight: 366.54 g/mol
• IUPAC Name: 2-bromo-4-[(2,2,2-trifluoroacetyl)amino]benzenesulfonyl chloride
• InChI: InChI=1S/C8H4BrClF3NO3S/c9-5-3-4(14-7(15)8(11,12)13)1-2-6(5)18(10,16)17/h1-3H,(H,14,15)
• InChI Key: PZFWEMGBNAMNGI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)C(F)(F)F)Br)S(=O)(=O)Cl

Description

2-Bromo-4-(2,2,2-trifluoroacetamido)benzene-1-sulfonyl chloride is a useful research compound. Its molecular formula is C8H4BrClF3NO3S and its molecular weight is 366.54 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The crude N-(3-bromophenyl)-2,2,2-trifluoroacetamide was cooled to 0° C., then chlorosulfonic acid was added dropwise at 0° C. over 10 min. The r×n mix was stirred at 0° C. to rt overnight. LC/MS monitored the r×n. The r×n mix poured into ice-H2O (100 g) to quench the r×n. The sticky gum was washed with H2O and dried in vacuum to give the crude 2-bromo-4-(2,2,2-trifluoroacetamido)benzene-1-sulfonyl chloride.